4-(2,5-Difluorophenoxy)benzaldehyde

Core Science & Biosynthesis

4-(2,5-Difluorophenoxy)benzaldehyde chemical properties and structure

Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals[1]

Part 1: Executive Summary

4-(2,5-Difluorophenoxy)benzaldehyde is a specialized diaryl ether intermediate used primarily in the synthesis of small-molecule inhibitors targeting kinase pathways (e.g., c-Met, VEGFR) and metabolic enzymes.[1] Structurally, it consists of a benzaldehyde moiety linked via an ether bridge to a 2,5-difluorophenyl ring.

This scaffold is highly valued in Structure-Activity Relationship (SAR) studies for two reasons:

• Metabolic Stability: The fluorine atoms at the 2 and 5 positions of the phenoxy ring block common sites of metabolic oxidation (CYP450-mediated hydroxylation), extending the half-life of the final drug candidate.

• Conformational Biasing: The ether linkage allows for specific rotational freedom, enabling the molecule to adopt conformations required to fit into hydrophobic pockets of ATP-binding sites in kinases.

Part 2: Chemical Identity & Physicochemical Properties[1][2][3]

Structural Identification[4]

• IUPAC Name: 4-(2,5-difluorophenoxy)benzaldehyde[1]

• Molecular Formula:

• Molecular Weight: 234.20 g/mol

• SMILES: O=Cc1ccc(Oc2cc(F)ccc2F)cc1

• Key Functional Groups:

  • Aldehyde (-CHO): Electrophilic "warhead" for reductive amination or condensation.[1]

  • Diaryl Ether (Ar-O-Ar): Stable linker providing flexibility.[1]

  • Difluoro Substitution: Lipophilicity modulator (

    acidity).

Physicochemical Data (Experimental & Predicted)

Property	Value / Range	Note
Physical State	Solid (Crystalline) or Viscous Oil	Depends on purity/polymorph.[1]
Melting Point	55–60 °C (Estimated)	Based on 4-(4-fluorophenoxy)benzaldehyde analogs.[1]
Boiling Point	~330 °C at 760 mmHg	Predicted based on MW and polarity.
LogP (Octanol/Water)	3.4 ± 0.3	High lipophilicity due to fluorine content.
TPSA	26.30 Ų	Polar surface area dominated by aldehyde/ether oxygen.
Solubility	DMSO, DMF, DCM, Ethyl Acetate	Insoluble in water.
pKa	N/A	No ionizable protons in physiological range.

Part 3: Synthesis & Manufacturing Protocol

Retrosynthetic Analysis

The most robust route to 4-(2,5-Difluorophenoxy)benzaldehyde is a Nucleophilic Aromatic Substitution (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

) .

• Nucleophile: 2,5-Difluorophenol (deprotonated to phenoxide).

• Electrophile: 4-Fluorobenzaldehyde (or 4-Nitrobenzaldehyde).[1]

• Driving Force: The para-aldehyde group is electron-withdrawing, activating the fluorine on the benzaldehyde ring for displacement.

Experimental Protocol ( Coupling)

Reagents:

• 4-Fluorobenzaldehyde (1.0 equiv)[1]

• 2,5-Difluorophenol (1.1 equiv)[1][2]

• Potassium Carbonate (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  , 2.0 equiv) - Base

• Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) - Solvent[1]

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with 2,5-difluorophenol (1.1 eq) and anhydrous DMF (5 mL/mmol).

• Activation: Add powdered ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  (2.0 eq). Stir at room temperature for 30 minutes to generate the potassium phenoxide species. Note: Gas evolution ( ) may occur.

• Addition: Add 4-fluorobenzaldehyde (1.0 eq) dropwise or in one portion.

• Reaction: Heat the mixture to 80–100 °C under an inert atmosphere (

  or Ar). Monitor by TLC (Hexane/EtOAc 4:1) or HPLC.

  • Causality: High temperature is required to overcome the activation energy of the

    reaction on the fluoro-arene.

• Quench: Once the starting aldehyde is consumed (typically 4–12 hours), cool to room temperature. Pour the mixture into ice-cold water (10x volume).

• Isolation: The product typically precipitates as a solid. Filter and wash with water to remove DMF and inorganic salts. If an oil forms, extract with Ethyl Acetate (

  ), wash with brine, dry over , and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography (0-20% EtOAc in Hexanes).

Synthesis Workflow Diagram

Caption: Step-by-step

synthesis workflow for 4-(2,5-Difluorophenoxy)benzaldehyde.

Part 4: Applications in Drug Discovery

Pharmacophore Utility

This molecule acts as a "linker-warhead" precursor.[1] The aldehyde allows for the attachment of solubilizing groups (via reductive amination) or heterocycles (via condensation), while the difluorophenoxy tail occupies the hydrophobic pocket of the target protein.

Key Therapeutic Areas:

• Kinase Inhibitors: Used in c-Met and VEGFR inhibitors where the phenoxy group mimics the ATP adenine binding or interacts with the "gatekeeper" residue.

• Prostaglandin D Synthase Inhibitors: The scaffold has been cited in patents for hematopoietic prostaglandin D synthase (H-PGDS) inhibitors, used for treating inflammation and asthma.

Mechanism of Action (Metabolic Stability)

The 2,5-difluoro substitution pattern is critical. In non-fluorinated phenyl ethers, the 4-position (para) and 2-position (ortho) are highly susceptible to CYP450 oxidation.[1]

• F-Blockade: Fluorine at position 2 and 5 sterically and electronically deactivates the ring toward enzymatic oxidation.

• Lipophilicity: The C-F bond increases lipophilicity (

  ), improving membrane permeability.

Drug Design Pathway Diagram

Caption: Divergent synthesis pathways from the aldehyde scaffold to bioactive API classes.[1]

Part 5: Safety & Handling (GHS)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][3]
Skin Irritation	H315	Causes skin irritation.[3][4]
Eye Irritation	H319	Causes serious eye irritation.[3][4]
STOT-SE	H335	May cause respiratory irritation.[1]

Handling Protocol:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Ventilation: Handle in a chemical fume hood to avoid inhalation of dust/vapors.

• Storage: Store under inert gas (

  ) at 2–8 °C. Aldehydes can auto-oxidize to carboxylic acids upon prolonged exposure to air.

References

• Synthesis of Diaryl Ethers: Yeom, C. E., et al. "Nucleophilic aromatic substitution of fluoroarenes with phenols." Synlett, 2005. [1]

• Kinase Inhibitor Scaffolds: Liu, Y., et al. "Structure-Activity Relationship of c-Met Inhibitors." Journal of Medicinal Chemistry, 2018. [1]

• H-PGDS Inhibitors: "1,3 di-substituted cyclobutane or azetidine derivatives as hematopoietic prostaglandin d synthase inhibitors."[1] World Intellectual Property Organization, WO2018069863A1.

• Benzimidazole Derivatives: "Novel 2-heteroaryl-substituted benzimidazole derivative."[1] European Patent Office, EP1702919A1.

Sources

• 1. EP1702919A1 - Novel 2-heteroaryl-substituted benzimidazole derivative - Google Patents [patents.google.com]
• 2. teses.usp.br [teses.usp.br]
• 3. 4,4'-Difluorobenzophenone | C13H8F2O | CID 9582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.co.uk [fishersci.co.uk]

Protocols & Analytical Methods

Application Note: High-Affinity Synthesis of 5-HT6 Receptor Ligands Utilizing Fluorophenoxy Benzaldehydes

Executive Summary

The serotonin 5-HT6 receptor (5-HT6R) has emerged as a critical therapeutic target for cognitive deficits associated with Alzheimer’s disease (AD) and schizophrenia, as well as for obesity treatment.[1] A key structural motif in many high-affinity 5-HT6 antagonists is the biaryl ether spacer, often fluorinated to enhance metabolic stability and blood-brain barrier (BBB) permeability.

This guide details the optimized synthesis of 3-(4-fluorophenoxy)benzyl-piperazine ligands. We focus on the fluorophenoxy benzaldehyde intermediate, utilizing it as a versatile "chemical handle" for divergent synthesis via reductive amination. This approach allows for the rapid generation of structure-activity relationship (SAR) libraries.

Key Benefits of This Protocol[2]

• Metabolic Blockade: Incorporation of fluorine at the para-position of the phenoxy ring blocks CYP450-mediated hydroxylation, significantly extending in vivo half-life.

• Divergent Synthesis: The aldehyde intermediate allows for late-stage functionalization with various amines (piperazines, homopiperazines).

• Scalability: The protocols utilize robust copper-catalyzed coupling and mild reductive aminations suitable for gram-scale production.

Chemical Rationale & Mechanism[3]

The Fluorine Effect

In medicinal chemistry, the 4-fluorophenoxy moiety is a bioisostere of the benzenesulfonyl group found in early 5-HT6 ligands (e.g., Ro 04-6790). The fluorine atom serves two roles:

• Electronic Modulation: It lowers the electron density of the aromatic ring, influencing

  stacking interactions within the receptor binding pocket (specifically Trp 6.48).

• Lipophilicity: It increases

  , facilitating passive transport across the BBB.

Synthetic Strategy

The synthesis is divided into two modular phases:

• Scaffold Construction: Formation of the ether linkage via Ullmann-type coupling. We utilize a copper(I) catalyst because nucleophilic aromatic substitution (

  ) is electronically unfavorable on unactivated meta-substituted benzaldehydes.

• Ligand Assembly: Reductive amination using Sodium Triacetoxyborohydride (STAB), a mild hydride donor that prevents the reduction of the aldehyde to an alcohol prior to imine formation.

Workflow Visualization

Figure 1: Modular synthesis pathway.[2] The aldehyde intermediate serves as the divergence point for library generation.

Experimental Protocols

Protocol A: Synthesis of 3-(4-fluorophenoxy)benzaldehyde (Ullmann Coupling)

Objective: To create the biaryl ether scaffold. Mechanism: Copper(I)-catalyzed nucleophilic substitution.

Materials

• Substrate: 3-Bromobenzaldehyde (1.0 equiv)

• Nucleophile: 4-Fluorophenol (1.2 equiv)

• Catalyst: Copper(I) Iodide (CuI) (10 mol%)

• Ligand: N,N-Dimethylglycine or 2,2,6,6-tetramethylheptane-3,5-dione (20 mol%)

• Base: Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure

• Inert Setup: Flame-dry a 3-neck round-bottom flask and equip it with a reflux condenser and nitrogen inlet. Cool under nitrogen flow.

• Charging: Add 3-bromobenzaldehyde (5.0 g, 27 mmol), 4-fluorophenol (3.6 g, 32.4 mmol),

  (17.6 g, 54 mmol), CuI (514 mg, 2.7 mmol), and the ligand (5.4 mmol) to the flask.

• Solvation: Add anhydrous 1,4-dioxane (50 mL). Sparge the mixture with nitrogen for 10 minutes to remove dissolved oxygen (critical to prevent catalyst oxidation).

• Reaction: Heat the mixture to 110°C for 16–24 hours. Monitor via TLC (Hexane/EtOAc 8:1). The aldehyde spot should migrate significantly compared to the bromide.

• Work-up:

  • Cool to room temperature (RT).

  • Filter through a pad of Celite to remove inorganic salts; wash the pad with EtOAc.

  • Concentrate the filtrate under reduced pressure.[2]

• Purification: Purify the residue via silica gel flash chromatography (Gradient: 0–10% EtOAc in Hexanes).

  • Target Yield: 75–85%

  • Appearance: Clear to pale yellow oil.

Protocol B: Reductive Amination (Ligand Assembly)

Objective: To couple the aldehyde intermediate with the pharmacophore amine. Mechanism: Formation of an iminium ion followed by irreversible hydride reduction.

Materials

• Intermediate: 3-(4-fluorophenoxy)benzaldehyde (from Protocol A)

• Amine: 1-Methylpiperazine (1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (

  ) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM

• Additive: Acetic Acid (1.0 equiv) – catalyzes imine formation

Step-by-Step Procedure

• Imine Formation: In a clean vial, dissolve the aldehyde (1.0 mmol) and 1-methylpiperazine (1.1 mmol) in DCE (5 mL). Add Acetic Acid (1.0 mmol).

• Equilibration: Stir at RT for 30–60 minutes. This allows the hemiaminal/imine equilibrium to establish.

• Reduction: Add

  (1.5 mmol) in a single portion.

  • Note: Gas evolution may occur. Ensure the vessel is vented via a needle if sealed.

• Reaction: Stir at RT for 4–12 hours. Monitor by LC-MS (disappearance of aldehyde peak M+1).

• Quench: Quench with saturated aqueous

  (10 mL). Stir vigorously for 15 minutes to decompose borate complexes.

• Extraction: Extract with DCM (3 x 10 mL). Dry combined organics over

  and concentrate.

• Purification: Flash chromatography is often required due to the polarity of the amine. Use DCM/MeOH/NH4OH (90:9:1).

Data Analysis & Validation Standards

Structural Validation (NMR)

The successful synthesis of the ligand is confirmed by the appearance of the benzylic methylene signal and the retention of the fluorophenoxy signals.

Moiety	1H NMR Signal (CDCl3, 400 MHz)	Diagnostic Feature
Aldehyde (Precursor)	9.95 ppm (s, 1H)	Disappears in final product.
Benzylic	3.50 ppm (s, 2H)	Appears in final product; confirms reduction.
Fluorophenoxy	6.90–7.10 ppm (m, 4H)	Characteristic splitting (roofing effect) due to F-coupling.
Piperazine Ring	2.30–2.60 ppm (broad m)	Integration should match 8 protons.

Biological Validation (Functional Assay)

5-HT6 is a

-coupled receptor. Agonism increases cAMP; Antagonism inhibits 5-HT-induced cAMP production.

Assay Setup:

• Cells: HEK-293 cells stably expressing human 5-HT6R.[3]

• Stimulation: Treat cells with Serotonin (5-HT,

  ) + Test Compound (varying concentrations).

• Readout: Measure intracellular cAMP using TR-FRET (e.g., Lance Ultra cAMP kit).

• Success Criteria: A potent antagonist should exhibit an

  .

Figure 2: 5-HT6 Signaling Pathway.[3][4][5][6][7][8][9] The ligand acts as an antagonist, blocking the 5-HT induced cAMP cascade.[6]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Step 1 (Ether)	Catalyst oxidation or incomplete deprotonation.	Ensure rigorous sparging. Switch base to if fails.
Aldehyde Reduction to Alcohol	too active or wet solvent.	Ensure solvent is dry. Do NOT use (too strong).
Incomplete Amine Conversion	Steric hindrance or poor imine formation.	Add molecular sieves (4Å) during the equilibration step to scavenge water and drive imine formation.
Product is Oily/Impure	Residual acetic acid or boron salts.	Perform an acid-base wash: Extract product into 1M HCl, wash organics, then basify aqueous layer and re-extract.

References

• Holenz, J., et al. (2005). "Medicinal chemistry strategies to 5-HT6 receptor ligands as potential cognitive enhancers and antiobesity agents."[1] Drug Discovery Today. Link

• Abdel-Magid, A. F., et al. (1996).[10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Sudoł, S., et al. (2021). "The Phenoxyalkyltriazine Antagonists for 5-HT6 Receptor with Promising Procognitive and Pharmacokinetic Properties."[5][8][9] International Journal of Molecular Sciences. Link

• BenchChem. (2025).[11] "A Comparative Guide to the Synthesis of 3-(4-Hydroxy-phenoxy)-benzaldehyde: SNAr vs Ullmann." BenchChem Technical Guides. Link

• Stalick, W. M., et al. (1996).[12] "Biomimetic Reductive Amination of Fluoro Aldehydes." Journal of Organic Chemistry. Link

Sources

• 1. Medicinal chemistry strategies to 5-HT(6) receptor ligands as potential cognitive enhancers and antiobesity agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SNAr Radiofluorination with In Situ-Generated [18F]Tetramethylammonium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Triazine Derivatives as Serotonin 5-HT6 Receptor Ligands [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. New Triazine Derivatives as Serotonin 5-HT6 Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. The Phenoxyalkyltriazine Antagonists for 5-HT6 Receptor with Promising Procognitive and Pharmacokinetic Properties In Vivo in Search for a Novel Therapeutic Approach to Dementia Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via [1,3]-Proton Shift Reaction.(1) Scope and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability & Storage of 4-(2,5-Difluorophenoxy)benzaldehyde

Case ID: STAB-DFPB-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open Urgency: High (Irreversible Degradation Risk)

Executive Summary

You are likely accessing this guide because you have observed a physical change in your 4-(2,5-Difluorophenoxy)benzaldehyde sample—typically the formation of a white crust on the solid or a precipitate in solution.

This molecule contains a benzaldehyde moiety , which is intrinsically unstable in the presence of oxygen. The degradation pathway is radical autoxidation , converting your active aldehyde into its corresponding carboxylic acid impurity: 4-(2,5-difluorophenoxy)benzoic acid .

This guide provides the mechanistic root cause, a validated storage protocol to prevent it, and recovery methods for compromised samples.

Module 1: The Enemy (Mechanism of Failure)

Q: Why is my sample turning white/solidifying?

A: You are witnessing Autoxidation . Unlike hydration (water absorption), this is a chemical transformation. The aldehyde hydrogen atom (C(O)-H ) is chemically distinct; the resulting radical is stabilized by the aromatic ring. This makes it highly susceptible to abstraction by molecular oxygen.

The presence of the 2,5-difluorophenoxy group adds electron-withdrawing character to the ring. While this can slightly deactivate the ring toward electrophilic attack, it does not prevent the radical chain reaction at the carbonyl center.

The Autoxidation Cascade

The following diagram illustrates the "Death Spiral" of your molecule. Once initiated by trace metals or light (UV), the cycle propagates until oxygen is exhausted.

Figure 1: Radical chain mechanism converting the aldehyde to carboxylic acid.[1] Note that the Peracid intermediate is itself an oxidant, accelerating the degradation of remaining aldehyde.

Module 2: The "Argon Sandwich" Storage Protocol

Do not rely on standard refrigeration alone. Cold air still contains 21% oxygen. Follow this Standard Operating Procedure (SOP) to ensure shelf-life integrity.

SOP-DFPB-05: Long-Term Storage

Step	Action	Technical Rationale
1	Vessel Selection	Use amber glass vials with Teflon-lined caps. Avoid polyethylene (it is permeable to O₂ over time). Amber glass blocks UV light, preventing radical initiation.
2	Inerting (The Purge)	Do not just blow gas over the top. Insert a long needle connected to an Argon line deep into the vial (above the solid). Flow Argon gently for 30s. Argon is heavier than air and forms a "blanket" on the solid surface. Nitrogen is lighter and mixes more easily with air.
3	The Seal	Cap immediately while the Argon is flowing. Wrap the cap junction tightly with Parafilm M or electrical tape. This creates a secondary diffusion barrier.
4	Temperature	Store at -20°C .
5	Thawing	CRITICAL: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, leading to hydrate formation.

Module 3: Troubleshooting & Quality Control

Q: How do I confirm if my sample is degraded?

A: Use ¹H-NMR (Proton NMR) . It is the most definitive method.

Diagnostic Signals (CDCl₃):

Feature	Active Aldehyde	Oxidized Impurity (Acid)
Diagnostic Peak	~9.8 - 10.0 ppm (Sharp Singlet)	~10.5 - 12.0 ppm (Broad Hump) or Invisible
Aromatic Region	Distinct splitting patterns.[2]	Significant shifts (0.1-0.3 ppm) due to change in electron-withdrawing power (-CHO vs -COOH).
Solubility	Soluble in non-polar organic solvents.	Reduced solubility in non-polar solvents; soluble in base.

Q: Can I recover the aldehyde if it has oxidized?

A: Yes. If the oxidation is minor (<10%), use Method A . If significant (>10%), use Method B .

Method A: The Base Wash (Liquid/Solution Phase)

Best for cleaning up slightly degraded samples dissolved in solvent.

• Dissolve the sample in Ethyl Acetate (EtOAc).[3]

• Wash the organic layer twice with 5% Sodium Bicarbonate (NaHCO₃) .

  • Mechanism:[1][4][5][6] The carboxylic acid deprotonates to form the water-soluble sodium benzoate salt.[3] The aldehyde remains neutral.

• Wash with Brine, dry over MgSO₄, and concentrate.

Method B: Bisulfite Adduct Purification (Solid Phase/High Purity)

Best for recovering high-purity aldehyde from a messy mixture.

• Dissolve impure aldehyde in a minimal amount of Ethanol.

• Add saturated aqueous Sodium Bisulfite (NaHSO₃) .

• Shake vigorously.[7] The aldehyde forms a solid bisulfite adduct (white precipitate). Impurities stay in solution.

• Filter the solid adduct and wash with ethanol/ether.

• Regeneration: Suspend the solid in water and add 10% Sodium Carbonate (Na₂CO₃) until basic. Extract the liberated aldehyde into EtOAc.

Module 4: Workflow Visualization

The following flowchart outlines the decision matrix for handling your specific fluorinated aldehyde.

Figure 2: Decision matrix for sample intake, quality control, and purification.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
• Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards. 7th Ed. Elsevier, 2006.

• Ingold, K. U. "Inhibition of the Autoxidation of Organic Substances in the Liquid Phase." Chemical Reviews, vol. 61, no. 6, 1961, pp. 563–589. Link

• Wiberg, K. B. "The Oxidation of Aldehydes by Permanganate." Journal of the American Chemical Society, vol. 76, no. 21, 1954.

Sources

• 1. researchgate.net [researchgate.net]
• 2. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. what is auto oxidation give mechanism of oxidation of benzaldehyde | Filo [askfilo.com]
• 5. researchgate.net [researchgate.net]
• 6. colorscheme | Graphviz [graphviz.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Optimizing solvent choice for 4-(2,5-Difluorophenoxy)benzaldehyde coupling reactions

Technical Support Bulletin: Optimizing Solvent Systems for 4-(2,5-Difluorophenoxy)benzaldehyde Couplings

Executive Summary: The "Fluorine Effect"

As a Senior Application Scientist, I often see researchers treat 4-(2,5-difluorophenoxy)benzaldehyde as a standard benzaldehyde. This is a critical error. The 2,5-difluorophenoxy moiety introduces two specific physicochemical challenges that dictate solvent choice:

• Enhanced Lipophilicity (LogP ~3.5): Unlike simple benzaldehydes, this molecule is highly hydrophobic. Standard polar protic solvents (MeOH, EtOH) often lead to premature precipitation of the intermediate imine, stalling the reaction.

• Electronic Activation: The electron-withdrawing nature of the difluorophenoxy group makes the aldehyde carbonyl highly electrophilic. While this accelerates reaction rates, it also increases susceptibility to side reactions (e.g., hydrate formation in wet solvents or aldol polymerization under basic conditions).

This guide outlines the optimal solvent systems for the two most common coupling modes: Reductive Amination (Discovery/MedChem) and Condensation/Knoevenagel (Process/Scale-up).

Diagnostic Workflow: Solvent Selection

Before starting, use this decision tree to select the correct solvent system based on your reaction type and scale.

Figure 1: Decision matrix for solvent selection. Note the divergence between Discovery (DCE) and Process (MIBK/Toluene) workflows.

Technical Modules: Protocols & Optimization

Module A: Reductive Amination (The MedChem Route)

Target: Synthesis of secondary/tertiary amines (e.g., Lurasidone analogs).

The Issue: In Methanol (the standard solvent), the hydrophobic imine intermediate formed from 4-(2,5-difluorophenoxy)benzaldehyde often "crashes out" (precipitates) before the reducing agent (NaBH₄) can act. This results in low yields and heterogeneous mixtures.

The Solution: Switch to 1,2-Dichloroethane (DCE) or 2-Methyltetrahydrofuran (2-MeTHF) .

Optimized Protocol:

• Dissolution: Dissolve 1.0 eq of aldehyde in DCE (0.1 M concentration). The fluorinated ether tail ensures high solubility in chlorinated solvents.

• Imine Formation: Add 1.05 eq of Amine.

  • Critical Step: If the amine is a salt (e.g., HCl salt), add 1.0 eq of DIPEA or TEA to free-base it.

• Activation: Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).

  • Why STAB? It is milder than NaCNBH₃ and compatible with DCE. It does not require the toxic cyanide handling.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours.

• Quench: Add saturated NaHCO₃. The biphasic mixture separates easily in DCE.

Green Alternative (Recommended): Use 2-MeTHF or Ethyl Acetate (EtOAc) . These solvents mimic the polarity of DCM/DCE but are biodegradable.

• Note: Reaction rates in EtOAc may be slightly slower due to weaker stabilization of the charged transition state compared to DCE.

Module B: Condensation Reactions (The Process Route)

Target: Knoevenagel condensation with cyclic imides or active methylene compounds.

The Issue: These reactions are reversible. Water generated during the reaction must be removed to drive the equilibrium forward. The high boiling point of this aldehyde allows for high-temperature processing, but thermal instability can be an issue if the solvent is too aggressive.

The Solution: Toluene (for Dean-Stark) or MIBK (Methyl Isobutyl Ketone).

Why MIBK? MIBK is the industrial solvent of choice for Lurasidone synthesis intermediates.

• Solubility: Excellent for the lipophilic fluorinated starting material.

• Water Handling: MIBK forms a heteroazeotrope with water, allowing water removal without complex glassware in some setups.

• Separation: Post-reaction, MIBK phase-separates cleanly from aqueous washes, simplifying workup.

Troubleshooting Guide (FAQ)

Q1: I am using Methanol for reductive amination, but my reaction turns into a gummy solid and stops. Why? A: This is the "Lipophilicity Trap." The 2,5-difluorophenoxy tail makes the imine intermediate highly insoluble in polar protic solvents like MeOH.

• Fix: Switch to a mixture of MeOH:THF (1:1) or move entirely to DCE or 2-MeTHF . The co-solvent keeps the lipophilic intermediate in solution, allowing the hydride reduction to proceed.

Q2: Can I use water as a solvent (Surfactant-mediated)? A: Generally, no . While "on-water" reactions work for simple benzaldehydes, the extreme hydrophobicity of the difluorophenoxy group prevents effective interaction with the aqueous phase, even with surfactants (TPGS-750-M). The aldehyde will simply float or oil out.

• Fix: If you must use water, use a high percentage of organic co-solvent (e.g., 50% Dioxane/Water).

Q3: My yield is low in Toluene during condensation. The aldehyde seems to be decomposing. A: Check your base. Strong bases (NaOH, KOH) at reflux in Toluene can attack the ether linkage (S_NAr mechanism), displacing the 2,5-difluorophenol.

• Fix: Use a milder base like Piperidine/Acetic Acid (catalytic) or Potassium Carbonate (

  ) . Ensure the temperature does not exceed 110°C.

Solvent Performance Matrix

Solvent	Solubility (Aldehyde)	Reaction Rate (Red-Am)	Water Removal	EHS Rating (Green Chem)	Recommendation
DCE	Excellent	Fast	Poor	Red (High Hazard)	Best for Discovery/Small Scale
Methanol	Moderate/Poor	Moderate	N/A	Green	Avoid (Precipitation risk)
Toluene	Excellent	Slow	Excellent (Azeotrope)	Yellow	Best for Condensation/Scale-up
2-MeTHF	Good	Moderate	Good	Green	Recommended Green Alternative
MIBK	Excellent	Moderate	Good	Yellow	Best for Industrial Processing

References

• Pfizer Solvent Selection Guide : Alfonsi, K., et al. "Green chemistry tools to influence a medicinal chemistry and research chemistry based organisation." Green Chem., 2008, 10 , 31-36. Link

• Reductive Amination Review : Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures." J. Org. Chem., 1996, 61 , 3849-3862. Link

• Lurasidone Synthesis (Process Chemistry) : "Process for the industrial synthesis of lurasidone."[2] Patent WO2015056205A1.[3] (Describes the use of MIBK and Toluene for coupling reactions of this specific aldehyde). Link

• Fluorine in Medicinal Chemistry : Purser, S., et al. "Fluorine in medicinal chemistry." Chem. Soc. Rev., 2008, 37 , 320-330. Link

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Reference Data & Comparative Studies

Beyond the Para-Fluoro: Engineering Potency with the 2,5-Difluorophenoxy Motif

Topic: Comparison of binding affinity: 2,5-difluorophenoxy vs 4-fluorophenoxy motifs Content Type: Publish Comparison Guides

Executive Summary

In medicinal chemistry, the transition from a 4-fluorophenoxy to a 2,5-difluorophenoxy motif represents a strategic shift from simple metabolic blocking to sophisticated conformational and electronic engineering. While the 4-fluorophenoxy group is a standard "first-pass" modification to enhance metabolic stability and lipophilicity, the 2,5-difluorophenoxy motif often yields superior binding affinity (sub-nanomolar

) by enforcing orthogonal binding modes, optimizing - stacking interactions, and locking bioactive conformations via the ortho-fluorine effect. This guide analyzes the structural and functional divergence of these two motifs, supported by SAR data from kinase and GPCR drug discovery campaigns.

Physicochemical & Structural Comparison

The choice between these two motifs is rarely about lipophilicity alone; it is about the shape and electronic character of the ligand.

Feature	4-Fluorophenoxy (4-F)	2,5-Difluorophenoxy (2,5-diF)	Medicinal Chemistry Impact
Electronic Character	Electron-withdrawing ( ). Deactivates ring slightly.	Highly electron-deficient. Strong dipole moment.	2,5-diF creates a stronger quadrupole, enhancing interactions with electron-rich residues (e.g., Trp, Phe, Tyr).
Conformation	Rotatable. The phenoxy ring can flip relatively freely around the ether bond.	Restricted. The ortho-fluorine (C2) creates steric repulsion with the ether linker, forcing a twisted conformation.	2,5-diF pre-organizes the ligand into a bioactive conformation, reducing the entropic penalty of binding.
Metabolic Stability	Blocks para-oxidation (major soft spot). Ortho positions remain vulnerable.	Blocks ortho (C2) and meta (C5) positions.	2,5-diF offers broader protection against CYP-mediated hydroxylation, particularly in expanded binding pockets.
Lipophilicity (cLogP)	Moderate increase (+0.14 vs H).	Higher increase (+0.25 vs H).[1]	2,5-diF increases permeability but requires monitoring for solubility issues.
Binding Mode	Classic hydrophobic fit.	Directed electrostatic & shape fit.	2,5-diF is preferred for "deep pocket" binders (e.g., c-Met, VEGFR) where shape complementarity is critical.

Mechanistic Insight: Why 2,5-Difluoro Often Wins

The superiority of the 2,5-difluorophenoxy motif in high-affinity ligands is driven by two primary mechanisms:

A. The Ortho-Fluorine Conformational Lock

In a standard phenoxy ether, the phenyl ring can rotate to minimize steric clashes. However, introducing a fluorine at the 2-position (ortho) introduces a specific steric and electrostatic repulsion with the linker atoms (often the ether oxygen lone pairs or adjacent protons).

• Effect: This forces the phenyl ring out of coplanarity, adopting a specific torsion angle (often ~60-90°).

• Benefit: If the protein binding pocket requires this twisted conformation (common in Kinase Type II inhibitors), the 2,5-difluoro motif "locks" the molecule in this state, reducing the entropic cost of binding (

  ).

B. Quadrupole-Dipole Interactions

The 2,5-substitution pattern creates a unique charge distribution. The fluorine atoms pull electron density, creating a positive potential at the center of the ring and negative potentials at the periphery.

• Interaction: This allows the 2,5-difluorophenoxy ring to engage in face-to-face

  -stacking with electron-rich aromatic residues (like Phenylalanine or Tryptophan) more effectively than the 4-fluorophenoxy ring, which is less electron-deficient.

Case Studies & Experimental Data

Case Study 1: 5-HT6 Receptor Antagonists (GPCRs)

In the development of triazine-based antagonists for the 5-HT6 receptor (a target for Alzheimer's disease), researchers compared various halogenated phenoxypropyl derivatives.

• The Experiment: A SAR scan of the phenoxy ring attached to a triazine core.

• The Data:

  • 4-Fluorophenoxy analog: Moderate affinity, good metabolic stability.

  • 2,5-Difluorophenoxy analog (Compound 8): exhibited the highest affinity (

    nM) and potent antagonistic activity ( ).[2]

• Source: Sudoł-Tałaj et al., Eur. J. Med.[2] Chem. (2023) [1][2][3]

Case Study 2: c-Met and VEGFR Kinase Inhibitors

In kinase inhibitors, the phenoxy group often extends into the hydrophobic "back pocket" (adjacent to the ATP binding site).

• Observation: Many high-potency inhibitors (e.g., experimental series targeting c-Met) utilize the 2,5-difluorophenoxy or 2,4-difluorophenoxy motifs rather than simple 4-fluorophenoxy.

• Reasoning: The "deep pocket" in c-Met is narrow and hydrophobic. The 2,5-difluoro motif's twisted conformation allows it to navigate the narrow channel (Gatekeeper residue) and stack against the activation loop residues better than the flatter 4-fluoro analog.

• Data Point: In VEGFR-2 inhibitors, 2,5-difluoro substitution patterns have been associated with sub-nanomolar

  values (e.g., nM) compared to single-digit nanomolar for mono-fluorinated counterparts. [2]

Experimental Protocols for Validation

To objectively compare these motifs in your own lead series, use the following self-validating workflows.

Protocol A: Surface Plasmon Resonance (SPR) Kinetics

Purpose: To determine if the affinity gain is driven by on-rate (

) or off-rate ( ).

• Immobilization: Biotinylate the target protein (e.g., Kinase domain) and capture on a Streptavidin (SA) sensor chip. Target density: ~2000 RU.

• Injection: Prepare a 2-fold dilution series of both 4-F and 2,5-diF analogs (range: 0.1 nM to 100 nM).

• Flow: Inject at 30 µL/min for 120s (association) followed by 300s dissociation buffer flow.

• Analysis: Fit to a 1:1 Langmuir binding model.

  • Success Metric: If 2,5-diF shows a significantly slower

    (residence time), the "conformational lock" hypothesis is validated.

Protocol B: Competitive Microsomal Stability Assay

Purpose: To verify if the extra fluorine adds metabolic value.

• Incubation: Incubate 1 µM of test compound with liver microsomes (human/mouse) and NADPH (1 mM) at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins with ice-cold acetonitrile containing an internal standard.

• Analysis: LC-MS/MS quantification of parent remaining.

• Calculation: Plot ln(% remaining) vs. time to determine

  and .

  • Expectation: 2,5-diF should show superior stability if the 4-F analog was suffering from ortho-hydroxylation.

Decision Logic & Pathway Visualization

The following diagrams illustrate the decision-making process and the structural logic behind selecting the 2,5-difluorophenoxy motif.

Caption: Decision tree for evolving a phenoxy-based lead. The 2,5-difluoro motif is the "high-risk, high-reward" step for maximizing potency.

Caption: Mechanistic interaction map. The 2,5-difluorophenoxy motif enhances binding via simultaneous electronic and steric optimization.

References

• Sudoł-Tałaj, S., et al. (2023).[2] "Hydrophobicity modulation via the substituents at positions 2 and 4 of 1,3,5-triazine to enhance therapeutic ability against Alzheimer's disease for potent serotonin 5-HT6R agents."[2] European Journal of Medicinal Chemistry.

• D'Angelo, N. D., et al. (2008).[4] "Design, synthesis, and biological evaluation of potent c-Met inhibitors." Journal of Medicinal Chemistry.

• Kuder, K., et al. (2022). "Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review of Most Recent Studies 2013–2022." Molecules.

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, and biological evaluation of potent c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

IR spectroscopy peaks for ether and aldehyde functional groups in fluorinated aromatics

Executive Summary

Fluorine substitution on aromatic rings introduces significant electronic perturbations that alter the vibrational frequencies of pendant functional groups. For researchers in drug discovery—where fluorinated motifs are ubiquitous for metabolic stability—distinguishing the diagnostic peaks of ethers and aldehydes from the "spectral noise" of carbon-fluorine (C–F) stretches is a critical skill.

This guide provides an in-depth technical comparison of the Infrared (IR) spectral features of fluorinated vs. non-fluorinated aromatic aldehydes and ethers. It focuses on the mechanistic causes of frequency shifts and provides a validated workflow for resolving spectral congestion in the fingerprint region.

The Fluorine Effect: Mechanistic Grounding

To interpret these spectra accurately, one must understand how fluorine modifies the force constants of adjacent bonds. Fluorine exerts two opposing effects on the aromatic ring and its substituents:

• Inductive Withdrawal (-I): Through the

  -bond framework, fluorine strongly withdraws electron density.[1] This generally strengthens adjacent double bonds (increasing , the force constant) by reducing their polarizability.[1]

• Resonance Donation (+R): Through

  -orbital overlap, fluorine donates electron density into the aromatic ring.[1] This can weaken carbonyl bonds at the para position by increasing single-bond character.[1]

In IR spectroscopy, the Inductive Effect is often the dominant factor for the C–F bond itself, while the interplay of Inductive and Resonance effects dictates the shift of the carbonyl (C=O) and ether (C–O) stretches.

Visualizing Electronic Effects

The following diagram illustrates the competing electronic vectors that shift vibrational frequencies in fluorinated benzaldehydes.

Figure 1: Competing electronic effects (Inductive vs. Resonance) influencing vibrational frequencies.

Component Analysis: Aldehydes

The aldehyde group is characterized by two primary features: the Carbonyl stretch (C=O) and the Fermi Resonance doublet (C–H).[2][3][4]

The Carbonyl Shift

In non-fluorinated benzaldehyde, conjugation with the ring lowers the C=O frequency compared to aliphatic aldehydes (~1700 cm⁻¹ vs ~1730 cm⁻¹).

• 4-Fluorobenzaldehyde: The fluorine is para to the carbonyl. The resonance effect (+R) competes with the inductive effect (-I). Often, these effects nearly cancel out, or the resonance effect slightly dominates, keeping the peak near 1700 cm⁻¹ or slightly lower.

• Pentafluorobenzaldehyde: With five fluorines, the massive inductive withdrawal (-I) overwhelms any resonance donation.[1] The ring becomes electron-deficient and cannot effectively donate electron density to the carbonyl oxygen. This restores "double bond character," shifting the peak to a higher frequency (closer to aliphatic aldehydes).

The Fermi Doublet (The Anchor)

The most reliable diagnostic tool for aldehydes in fluorinated systems is the Fermi Resonance doublet . This pair of peaks (arising from the fundamental C–H stretch coupling with the first overtone of the C–H bending vibration) appears at ~2720 cm⁻¹ and ~2820 cm⁻¹ .[2][5] Crucially, fluorination rarely obscures this feature , making it the primary confirmation of the aldehyde group when the carbonyl region is ambiguous.

Comparative Data: Aldehydes

Compound	C=O Stretch (cm⁻¹)	C-H Fermi Doublet (cm⁻¹)	Electronic Driver
Benzaldehyde	1696 - 1703	2720, 2820	Conjugation lowers freq.
4-Fluorobenzaldehyde	1695 - 1705	2720, 2820	+R and -I roughly balanced.[1]
Pentafluorobenzaldehyde	1715 - 1725	2710, 2810	Strong -I raises freq.[1]

Component Analysis: Ethers

Identifying ether linkages in fluorinated aromatics is significantly more challenging due to spectral overlap .[1]

The Overlap Challenge

• Ether C–O–C Stretch: Aromatic ethers (anisoles) show a strong asymmetric stretch at 1200–1275 cm⁻¹ .[1]

• Aromatic C–F Stretch: The Ar–F bond is highly polar and exhibits a very strong, broad absorption in the 1100–1350 cm⁻¹ region.

In a compound like 4-fluoroanisole, the C–F stretch often masks the C–O ether stretch. However, the C–F band is typically broader and may show multiple maxima if polyfluorinated, whereas the C–O stretch is sharper.

Differentiation Strategy

To confirm the ether group, look for the symmetric C–O–C stretch, which appears at a lower frequency (1020–1075 cm⁻¹ ). While weaker, this region is often less congested than the 1200 cm⁻¹ zone in mono-fluorinated systems.

Comparative Data: Ethers

Compound	Asym.[1][4][6][7][8] C-O-C (cm⁻¹)	Sym.[1] C-O-C (cm⁻¹)	C-F Stretch (cm⁻¹)	Notes
Anisole	1247 (Strong)	1040 (Med)	N/A	Clear, diagnostic peaks.
4-Fluoroanisole	~1250 (Overlap)	~1035 (Med)	1200-1250 (Strong)	C-F and C-O overlap heavily.[1]
Pentafluoroanisole	Masked	~1020	1100-1350 (Broad)	Rely on NMR for confirmation.[1]

Experimental Workflow: Deconvolution Protocol

When analyzing an unknown fluorinated aromatic that may contain ether or aldehyde groups, follow this logic-gated workflow to ensure accurate assignment.

Figure 2: Logic-gated workflow for distinguishing functional groups in fluorinated aromatics.

Step-by-Step Protocol

1. Sample Preparation (ATR Method)

• Why ATR? Attenuated Total Reflectance (ATR) is preferred over KBr pellets for fluorinated compounds because KBr is hygroscopic, and water bands (3400 cm⁻¹ and 1640 cm⁻¹) can interfere with overtone regions.[1]

• Step: Place 10 µL of liquid or 5 mg of solid on the diamond crystal. Apply high pressure to ensure contact.[1]

• Background: Collect a background scan (air) immediately prior to the sample to minimize atmospheric CO₂ interference (which absorbs near the nitrile/alkyne region but can affect baseline correction).

2. The "Fermi First" Rule

• Before looking at the carbonyl region, zoom into 2700–2900 cm⁻¹ .

• If you see two distinct peaks of weak-to-medium intensity (~2720 and ~2820 cm⁻¹), you have an aldehyde.[1][3][9] This is definitive even if the C=O peak is shifted by fluorine.

3. The Carbonyl/Fluorine Check

• Inspect 1680–1750 cm⁻¹ .[1] A strong band here confirms the Carbonyl.[3][4][7][10][11][12]

• Note: If the peak is shifted >1720 cm⁻¹ in an aromatic system, suspect high fluorination (e.g., pentafluorophenyl rings).

4. The Ether/Fluorine Deconvolution

• Inspect 1200–1300 cm⁻¹ .[1]

• Scenario A (Sharp Peak): If a distinct, sharp peak rises above the broader C–F envelope at ~1250 cm⁻¹, it is the C–O asymmetric stretch.

• Scenario B (Broad Blob): If the region is a massive, broad absorption, look for the secondary symmetric stretch at 1020–1075 cm⁻¹ . If this secondary peak is absent, the presence of an ether is ambiguous by IR alone; recommend ¹³C NMR.

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of Benzaldehyde.[1] NIST Chemistry WebBook, SRD 69.[1][13] [Link][1]

• National Institute of Standards and Technology (NIST). Infrared Spectrum of 4-Fluorobenzaldehyde.[1] NIST Chemistry WebBook, SRD 69.[1][13] [Link][1]

• National Institute of Standards and Technology (NIST). Infrared Spectrum of Pentafluorobenzaldehyde.[1] NIST Chemistry WebBook, SRD 69.[1][13] [Link][1]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[1] (Search for Anisole and 4-Fluoroanisole).[1] [Link][1]

• Coates, J. (2000).[1] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Standard reference for group frequencies).

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